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Compound of Interest

Compound Name:
Pyrazolo[1,5-a]pyridine-6-

carbaldehyde

CAS No.: 474432-60-5

Cat. No.: B1624317

Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This document addresses the request for an in-depth technical guide on the

spectroscopic data of Pyrazolo[1,5-a]pyridine-6-carbaldehyde. Despite a comprehensive

search of available scientific literature and chemical databases, specific experimental

spectroscopic data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) for this particular

compound could not be located. This guide will therefore outline the expected spectroscopic

characteristics based on the known features of the pyrazolo[1,5-a]pyridine scaffold and related

derivatives. Furthermore, it will detail the standard methodologies and protocols that would be

employed for the synthesis and spectroscopic characterization of Pyrazolo[1,5-a]pyridine-6-
carbaldehyde, providing a foundational framework for researchers who may synthesize this

compound and require a reference for its analysis.

Introduction: The Pyrazolo[1,5-a]pyridine Scaffold
The pyrazolo[1,5-a]pyridine core is a significant heterocyclic scaffold in medicinal chemistry

and materials science. Its unique electronic and structural properties make it a privileged
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structure in the design of novel therapeutic agents and functional materials. The introduction of

a carbaldehyde group at the 6-position, as in Pyrazolo[1,5-a]pyridine-6-carbaldehyde, offers

a versatile synthetic handle for further molecular elaboration, making it a potentially valuable

building block in drug discovery and organic synthesis.

A thorough understanding of the spectroscopic signature of this molecule is paramount for its

unambiguous identification, purity assessment, and the characterization of its downstream

derivatives. This guide aims to provide the foundational knowledge for researchers working

with this and similar compounds.

Predicted Spectroscopic Data and Interpretation
While experimental data is not available, we can predict the key spectroscopic features of

Pyrazolo[1,5-a]pyridine-6-carbaldehyde based on established principles and data from

analogous structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

For Pyrazolo[1,5-a]pyridine-6-carbaldehyde, both ¹H and ¹³C NMR would provide critical

information.

2.1.1. Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is expected to show distinct signals for each of the aromatic protons and

the aldehyde proton. The chemical shifts (δ) are predicted to be in the following regions

(referenced to TMS in CDCl₃):
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Proton
Predicted Chemical

Shift (ppm)
Expected Multiplicity

Expected Coupling

Constants (J, Hz)

H-2 8.0 - 8.3 d J ≈ 2-3

H-3 6.7 - 7.0 d J ≈ 2-3

H-4 7.5 - 7.8 d J ≈ 8-9

H-5 7.2 - 7.5 dd J ≈ 8-9, 1-2

H-7 8.5 - 8.8 s -

-CHO 9.9 - 10.2 s -

Causality behind Predictions: The electron-withdrawing nature of the nitrogen atoms in the

pyrazole and pyridine rings, along with the aldehyde group, will deshield the aromatic protons,

shifting them downfield. The proton at the 7-position (H-7), being adjacent to the electron-

withdrawing aldehyde group and the bridgehead nitrogen, is expected to be the most

deshielded. The aldehyde proton itself will appear as a characteristic singlet at a very downfield

chemical shift.

2.1.2. Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.
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Carbon Predicted Chemical Shift (ppm)

C-2 140 - 145

C-3 110 - 115

C-3a 148 - 152

C-4 120 - 125

C-5 115 - 120

C-6 130 - 135

C-7 150 - 155

-CHO 190 - 195

Causality behind Predictions: The aldehyde carbonyl carbon is expected to have the most

downfield chemical shift. The bridgehead carbon (C-3a) and the carbon bearing the aldehyde

(C-6), as well as C-7, are also expected to be significantly deshielded due to the influence of

the nitrogen atoms and the carbonyl group.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. For

Pyrazolo[1,5-a]pyridine-6-carbaldehyde, the following characteristic absorption bands are

expected:

Functional Group
Expected Wavenumber

(cm⁻¹)
Intensity

C=O (aldehyde) 1690 - 1710 Strong

C-H (aldehyde) 2720 - 2820 Medium (often two bands)

C=N, C=C (aromatic) 1500 - 1650 Medium to Strong

C-H (aromatic) 3000 - 3100 Medium
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Causality behind Predictions: The most prominent peak will be the strong absorption from the

carbonyl (C=O) stretch of the aldehyde. The C-H stretch of the aldehyde is also a key

diagnostic peak. The aromatic C=C and C=N stretching vibrations will appear in the fingerprint

region.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Expected Molecular Ion (M⁺): For C₈H₆N₂O, the exact mass would be approximately

146.0480 g/mol . A high-resolution mass spectrum would confirm the elemental composition.

Expected Fragmentation: Common fragmentation pathways would likely involve the loss of

the aldehyde group (CHO, 29 Da) or carbon monoxide (CO, 28 Da) from the molecular ion.

Experimental Protocols
The following are standard, field-proven protocols for the synthesis and spectroscopic analysis

of a compound like Pyrazolo[1,5-a]pyridine-6-carbaldehyde.

Proposed Synthesis Workflow
A plausible synthetic route to Pyrazolo[1,5-a]pyridine-6-carbaldehyde could involve the

Vilsmeier-Haack formylation of the parent Pyrazolo[1,5-a]pyridine.
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Pyrazolo[1,5-a]pyridine

POCl₃, DMF

Vilsmeier-Haack
Formylation

Aqueous Work-up
& Purification Pyrazolo[1,5-a]pyridine-6-carbaldehyde

Purified
Pyrazolo[1,5-a]pyridine-6-carbaldehyde

NMR Spectroscopy
(¹H, ¹³C, COSY, HSQC)

IR Spectroscopy
(ATR or KBr pellet)

Mass Spectrometry
(EI or ESI)

Spectroscopic Data
(Spectra and Peak Lists)

Structural Elucidation
& Purity Assessment
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Data for Pyrazolo[1,5-
a]pyridine-6-carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624317/docs#technical-guide-spectroscopic-data-
for-pyrazolo-1-5-a-pyridine-6-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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